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Compound of Interest

Compound Name:
1-tert-Butyl 6-methyl 1H-indole-

1,6-dicarboxylate

Cat. No.: B1342479 Get Quote

In-Depth Technical Guide: 1-tert-Butyl 6-methyl
1H-indole-1,6-dicarboxylate
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and characterization of 1-tert-Butyl 6-methyl 1H-indole-1,6-dicarboxylate. This N-Boc

protected indole derivative serves as a valuable intermediate in the synthesis of more complex

molecules, particularly in the development of therapeutic agents. This document details a

validated synthetic protocol, available analytical data, and discusses the general reactivity and

potential applications of this compound class.

Chemical Properties and Data
1-tert-Butyl 6-methyl 1H-indole-1,6-dicarboxylate is a disubstituted indole with a tert-

butoxycarbonyl (Boc) protecting group on the indole nitrogen and a methyl ester at the 6-

position. The presence of the Boc group enhances its solubility in organic solvents and

modifies the reactivity of the indole ring, making it a versatile building block in organic

synthesis.

Table 1: Chemical and Physical Properties
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Property Value Source

CAS Number 354587-63-6 N/A

Molecular Formula C₁₅H₁₇NO₄ N/A

Molecular Weight 275.30 g/mol N/A

Appearance Solid [1]

Purity ≥97% (typical) N/A

Storage 4°C N/A

Table 2: Computational Chemistry Data

Descriptor Value Source

Topological Polar Surface Area

(TPSA)
57.53 Å² N/A

LogP 3.2111 N/A

Hydrogen Bond Acceptors 5 N/A

Hydrogen Bond Donors 0 N/A

Rotatable Bonds 1 N/A

Synthesis
The primary method for the synthesis of 1-tert-Butyl 6-methyl 1H-indole-1,6-dicarboxylate
involves the N-protection of methyl 1H-indole-6-carboxylate. A detailed experimental protocol is

provided in the patent literature.[1]

Experimental Protocol: N-Boc Protection of Methyl 1H-
indole-6-carboxylate[1]
Reaction Scheme:
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Caption: Synthesis of the target compound.

Materials:

Methyl 1H-indole-6-carboxylate

Di-tert-butyl dicarbonate ((Boc)₂O)

N,N-Dimethylpyridin-4-amine (DMAP)

Acetonitrile

Procedure:

To a solution of methyl 1H-indole-6-carboxylate (18.8 mmol) in acetonitrile (60 mL) at room

temperature, add N,N-dimethylpyridin-4-amine (3.76 mmol) and di-tert-butyl dicarbonate

(28.3 mmol).[1]

Stir the reaction mixture at room temperature overnight.[1]
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Monitor the reaction for the consumption of the starting material, for example, by LCMS.

Upon completion, remove the solvent under reduced pressure.[1]

Purify the residue by silica gel chromatography, eluting with a suitable solvent system (e.g.,

petroleum ether/ethyl acetate, 10:1) to afford 1-tert-butyl 6-methyl 1H-indole-1,6-
dicarboxylate as a solid.[1]

Characterization
While a comprehensive public spectroscopic dataset for this specific compound is not readily

available, the patent literature provides key mass spectrometry data.[1]

Table 3: Analytical Data

Technique Data Source

LCMS (ESI)
m/z 220.1 [M+H-56]⁺, 276.1

[M+H]⁺
[1]

Note: The fragment at m/z 220.1 corresponds to the loss of the tert-butyl group.

Reactivity and Applications
The chemical reactivity of 1-tert-Butyl 6-methyl 1H-indole-1,6-dicarboxylate is characteristic

of N-Boc protected indoles. The Boc group serves to deactivate the indole nitrogen towards

electrophilic attack and can direct metallation to the C2 position.

Reactivity Profile
Reduction of the Methyl Ester: The methyl ester at the 6-position can be selectively reduced.

For instance, diisobutylaluminum hydride (DIBAL-H) can be used to reduce the ester to the

corresponding alcohol, providing a handle for further functionalization.[1]

Electrophilic Aromatic Substitution: The N-Boc group is an electron-withdrawing group that

can influence the regioselectivity of electrophilic substitution on the indole ring.
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Deprotection: The Boc group can be readily removed under acidic conditions to yield the free

indole.

Application as a Synthetic Intermediate
The primary documented application of this compound is as an intermediate in the synthesis of

more complex molecules. In the patent where its synthesis is described, it is a precursor for the

synthesis of serine/threonine kinase inhibitors.[1] The indole-6-carboxaldehyde, derived from

the reduction of the methyl ester, can be further elaborated to introduce diverse functionalities.

Signaling Pathways and Biological Activity
There is currently no specific information available in the public domain regarding the direct

biological activity of 1-tert-Butyl 6-methyl 1H-indole-1,6-dicarboxylate or its involvement in

any signaling pathways. Its utility is primarily as a building block for the synthesis of biologically

active compounds. The broader class of indole derivatives is known to interact with a wide

range of biological targets and pathways, and this compound provides a scaffold for the

exploration of new chemical space in drug discovery.

Logical Relationships of Properties and
Applications
The structural features of 1-tert-Butyl 6-methyl 1H-indole-1,6-dicarboxylate directly inform

its utility in chemical synthesis.
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Caption: Relationship between structure and utility.

Conclusion
1-tert-Butyl 6-methyl 1H-indole-1,6-dicarboxylate is a valuable and versatile intermediate in

organic synthesis. Its preparation is straightforward, and its protected nature allows for

selective modifications at other positions of the indole scaffold. While direct biological data for

this compound is lacking, its role as a precursor to potent kinase inhibitors highlights its

importance in the field of medicinal chemistry and drug development. Further research into the

reactivity and potential applications of this and related compounds is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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